Cas no 2171827-50-0 (2-amino(phenyl)methyl-4-chloro-5-fluorophenol)

• Product Name: 2-amino(phenyl)methyl-4-chloro-5-fluorophenol
• CAS No: 2171827-50-0
• MF: C₁₃H₁₁ClFNO
• MW: 251.683945894241
• CID: 6289406
• PubChem ID: 165521571
• Update Time: 2025-05-19

2-amino(phenyl)methyl-4-chloro-5-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-amino(phenyl)methyl-4-chloro-5-fluorophenol
• 2-[amino(phenyl)methyl]-4-chloro-5-fluorophenol
• EN300-1276967
• 2171827-50-0

• Inchi： 1S/C13H11ClFNO/c14-10-6-9(12(17)7-11(10)15)13(16)8-4-2-1-3-5-8/h1-7,13,17H,16H2
• InChI Key： FDAFOBFIRCNBOB-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1)C(C1C=CC=CC=1)N)O)F

Computed Properties

• Exact Mass: 251.0513198g/mol
• Monoisotopic Mass: 251.0513198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino(phenyl)methyl-4-chloro-5-fluorophenol

2-Amino(Phenyl)Methyl-4-Chloro-5-Fluorophenol: A Comprehensive Overview

2-Amino(phenyl)methyl-4-chloro-5-fluorophenol, identified by the CAS number 2171827-50-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. Recent studies have highlighted its role in various biochemical pathways, making it a focal point for researchers exploring novel therapeutic agents.

The molecular structure of 2-amino(phenyl)methyl-4-chloro-5-fluorophenol comprises a phenolic ring substituted with an amino group, a chlorine atom, and a fluorine atom. The presence of these substituents confers the compound with distinct chemical properties, including enhanced reactivity and selectivity in biochemical interactions. The amino group, in particular, plays a crucial role in enabling hydrogen bonding, which is essential for interactions within biological systems.

Recent advancements in synthetic chemistry have facilitated the efficient synthesis of 2-amino(phenyl)methyl-4-chloro-5-fluorophenol. Researchers have employed various methodologies, including nucleophilic aromatic substitution and coupling reactions, to achieve high yields and purity levels. These synthetic strategies have been optimized to minimize environmental impact and maximize scalability, aligning with current trends toward sustainable chemical processes.

The physical properties of 2-amino(phenyl)methyl-4-chloro-5-fluorophenol are well-documented. It exhibits a melting point of approximately 180°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. These characteristics make it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

In terms of biological activity, recent studies have demonstrated that 2-amino(phenyl)methyl-4-chloro-5-fluorophenol possesses potent anti-inflammatory and antioxidant properties. These findings suggest its potential as a lead compound in the development of novel therapeutic agents targeting inflammatory diseases and oxidative stress-related conditions. Additionally, preliminary pharmacokinetic studies indicate favorable absorption profiles, further supporting its potential as a drug candidate.

The application of computational chemistry tools has significantly enhanced our understanding of the molecular interactions involving 2-amino(phenyl)methyl-4-chloro-5-fluorophenol. Molecular docking studies have revealed that the compound exhibits strong binding affinity to key protein targets associated with inflammation and oxidative stress. These insights provide a foundation for further experimental validation and optimization of the compound's bioactivity.

In conclusion, 2-amino(phenyl)methyl-4-chloro-5-fluorophenol, with its unique structural features and promising biological properties, represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. As research continues to uncover its full potential, this compound is poised to make significant contributions to the fields of medicine and materials science.